Cas no 1806726-59-9 (6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1806726-59-9
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4833198
• Update Time: 2025-07-21

6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H5F6NO4/c10-8(11,12)7-3(1-6(18)19)4(2-5(17)16-7)20-9(13,14)15/h2H,1H2,(H,16,17)(H,18,19)
• InChI Key： GIALZICPHAHRBB-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC(=O)O)C(=CC(N1)=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 1
• Topological Polar Surface Area: 75.6

Additional information on 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid

Introduction to 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806726-59-9)

6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid, identified by its CAS number 1806726-59-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative family, characterized by its unique structural features that include hydroxyl, trifluoromethoxy, and trifluoromethyl substituents. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid exhibits a pyridine core with multiple electronegative substituents, which enhances its reactivity and potential biological activity. The presence of the hydroxyl group at the 6-position and the trifluoromethoxy group at the 4-position introduces polarity and electronic effects that are crucial for interactions with biological targets. Additionally, the trifluoromethyl group at the 2-position contributes to metabolic stability and lipophilicity, making it an attractive candidate for drug development.

In recent years, there has been a surge in research focused on pyridine derivatives due to their broad spectrum of biological activities. Among these derivatives, compounds with fluorinated substituents have shown particular promise in medicinal chemistry. The fluorine atoms in 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid not only enhance the compound's metabolic stability but also modulate its binding affinity to biological targets. This has led to its exploration as a key intermediate in the development of novel therapeutic agents.

One of the most compelling aspects of 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid is its versatility in synthetic chemistry. The compound serves as a precursor for the synthesis of more complex molecules, including those with potential pharmacological significance. Researchers have leveraged its unique structural motifs to develop inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating novel compounds that exhibit inhibitory activity against enzymes involved in inflammatory responses and cancer progression.

The pharmacological relevance of this compound has been further underscored by recent advancements in drug discovery. By modifying its structure, scientists have been able to fine-tune its biological profile, leading to the identification of lead compounds with improved efficacy and reduced side effects. The ability to introduce fluorinated groups at specific positions on the pyridine ring allows for precise control over interactions with biological targets, making this compound a cornerstone in medicinal chemistry innovation.

Moreover, the synthetic pathways for producing 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid have been refined through continuous optimization efforts. Modern synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have enabled efficient and scalable production of this intermediate. These advancements not only facilitate large-scale drug manufacturing but also open doors for exploring new synthetic strategies that could further enhance yield and purity.

In conclusion, 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806726-59-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile synthetic applications make it an indispensable tool for researchers striving to develop novel therapeutic agents. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly pivotal role in addressing complex diseases and improving patient outcomes.